4-((6-Chloropyridin-3-yl)oxy)-3-fluorobenzaldehyde

• Molecular Formula: C12H7ClFNO2
• Molecular Weight: 251.64 g/mol
• IUPAC Name: 4-(6-chloropyridin-3-yl)oxy-3-fluorobenzaldehyde
• InChI: InChI=1S/C12H7ClFNO2/c13-12-4-2-9(6-15-12)17-11-3-1-8(7-16)5-10(11)14/h1-7H
• InChI Key: SARWFCJKACMAIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)F)OC2=CN=C(C=C2)Cl

Description

4-((6-Chloropyridin-3-yl)oxy)-3-fluorobenzaldehyde is a useful research compound. Its molecular formula is C12H7ClFNO2 and its molecular weight is 251.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared by a procedure similar to that described for D4 starting from 3,4-difluorobenzaldehyde and 6-chloropyridin-3-ol.

Synthesis routes and methods II

Procedure details

A mixture of 3,4-difluorobenzaldehyde (2.00 g, 14.8 mmol), 6-chloropyridin-3-ol (1.82 g, 14.1 mmol) and potassium carbonate (2.14 g, 15.5 mmol) in N,N-dimethylformamide (DMF) (25 mL) was stirred at 110° C. for 12 h, diluted with ethyl acetate (50 mL), washed with water (50 mL×2). The organic part was separated, dried over anhydrous Na2SO4, filtered and concentrated. Purification via silica gel (3% ethyl acetate in petroleum ether) afforded the title product (2.8 g)